Cas no 14629-13-1 (para-Iodobenzylguanidine)

• Product Name: para-Iodobenzylguanidine
• CAS No: 14629-13-1
• Molecular Formula: C₈H₁₀N₃I
• Molecular Weight: 275.0891
• CID: 220725
• PubChem ID: 189024

para-Iodobenzylguanidine Properties

Names and Identifiers

• para-Iodobenzylguanidine
• 4-iodobenzylguanidine
• 2-(4-iodobenzyl)guanidine
• 2-(4-iodobenzyl)guanidine sulfate (2:1)
• Guanidine, ((4-iodophenyl)methyl)-
• 14629-13-1
• 2-[(4-iodophenyl)methyl]guanidine;sulfuric acid

• InChIKey： LZZMAYUQAQMFPR-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10IN3/c9-7-3-1-6(2-4-7)5-12-8(10)11/h1-4H,5H2,(H4,10,11,12)
• SMILES： IC1C=CC(CNC(N)=N)=CC=1

Computed Properties

• Exact Mass: 274.9916
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 274.992
• Heavy Atom Count: 12
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 61.9
• Refractive Index: 1.683
• Boiling Point: 360.2°Cat760mmHg
• Flash Point: 171.6°C
• Density: g/cm3